Cas no 2171246-10-7 (2-({(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid)

• Product Name: 2-({(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid
• CAS No: 2171246-10-7
• MF: C₂₂H₂₂N₂O₆
• MW: 410.419886112213
• CID: 5890450
• PubChem ID: 165511461
• Update Time: 2025-08-04

2-({(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid
• 2172436-61-0
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid
• EN300-1532458
• 2-({[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid
• EN300-1532491
• 2-({[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}oxy)acetic acid
• 2171246-10-7
• 2171226-48-3
• EN300-1532218

• Inchi： 1S/C22H22N2O6/c25-20(26)12-30-24-21(27)13-9-14(10-13)23-22(28)29-11-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19H,9-12H2,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： LSHZARUZMACUNK-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NOCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 410.14778643g/mol
• Monoisotopic Mass: 410.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Additional information on 2-({(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid

2-({(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound 2-({(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid (CAS No. 2171246-10-7) stands out as a significant molecule with intricate structural features and promising applications. This compound is characterized by its complex stereochemistry and functional groups, making it a focal point in both academic research and industrial development. The CAS number 2171246-10-7 uniquely identifies this compound in chemical databases, facilitating its identification and reference in scientific literature.

The molecular structure of this compound is notable for its cyclobutane ring system, which is a four-membered carbon ring. The stereochemistry at the (1s,3s) configuration introduces a specific spatial arrangement that is critical for its chemical reactivity and biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances the compound's versatility, as this protecting group is widely used in peptide synthesis and other organic transformations. The Fmoc group plays a pivotal role in controlling the reactivity of amino groups during synthetic processes, ensuring precise control over reaction pathways.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and stereoselective reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and materials science. For instance, the stereochemically defined cyclobutane core has been shown to exhibit unique pharmacokinetic properties, making it a valuable component in the design of bioactive molecules.

In terms of biological activity, studies have demonstrated that this compound exhibits potential as a modulator of key cellular pathways. Its ability to interact with specific protein targets has been explored in preclinical models, revealing promising results in areas such as inflammation and neurodegenerative diseases. The integration of computational chemistry tools has further accelerated the understanding of its binding mechanisms, providing insights into its therapeutic potential.

The synthesis of this compound involves a multi-step process that requires meticulous control over reaction conditions to ensure stereochemical integrity. Key steps include the formation of the cyclobutane ring through [2+2] cycloaddition reactions or other ring-closing strategies, followed by functionalization with the Fmoc group. Protective group strategies are employed to safeguard sensitive functionalities during intermediate transformations, ensuring the stability and purity of the final product.

The application of green chemistry principles has also been explored in the synthesis of this compound. By adopting environmentally friendly solvents and catalysts, researchers have successfully reduced the environmental footprint associated with its production. This shift towards sustainable practices aligns with global efforts to promote eco-friendly chemical manufacturing while maintaining high standards of product quality.

In conclusion, 2-({(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}oxy)acetic acid (CAS No. 2171246-10-7) represents a remarkable advancement in organic chemistry. Its unique structure, coupled with cutting-edge synthetic methodologies and promising biological activity, positions it as a valuable asset in both research and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various fields within science and technology.